![molecular formula C19H15N3O B3888628 4-(1H-indol-2-ylmethylene)-5-methyl-2-phenyl-2,4-dihydro-3H-pyrazol-3-one CAS No. 5798-50-5](/img/structure/B3888628.png)
4-(1H-indol-2-ylmethylene)-5-methyl-2-phenyl-2,4-dihydro-3H-pyrazol-3-one
Overview
Description
4-(1H-indol-2-ylmethylene)-5-methyl-2-phenyl-2,4-dihydro-3H-pyrazol-3-one, also known as DIMPP, is a synthetic compound that has gained attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of pyrazolones and has been found to exhibit promising biological activities.
Mechanism of Action
The mechanism of action of 4-(1H-indol-2-ylmethylene)-5-methyl-2-phenyl-2,4-dihydro-3H-pyrazol-3-one is not fully understood. However, it has been suggested that the compound exerts its biological activities by modulating various signaling pathways. For example, this compound has been found to inhibit the STAT3 signaling pathway, which is involved in the proliferation of cancer cells. It has also been found to inhibit the NF-κB signaling pathway, which is involved in the production of pro-inflammatory cytokines. In addition, this compound has been shown to modulate the GABAergic system, which is involved in the regulation of neuronal excitability.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are diverse and depend on the specific application. In general, the compound has been found to exhibit cytotoxic, anti-inflammatory, and anticonvulsant effects. It has also been shown to possess neuroprotective properties. The compound has been found to inhibit the proliferation of cancer cells by inducing apoptosis. It has also been found to reduce inflammation by inhibiting the production of pro-inflammatory cytokines. In addition, this compound has been shown to possess anticonvulsant activity by modulating the GABAergic system. The compound has also been studied for its potential use in the treatment of Alzheimer's disease.
Advantages and Limitations for Lab Experiments
The advantages of using 4-(1H-indol-2-ylmethylene)-5-methyl-2-phenyl-2,4-dihydro-3H-pyrazol-3-one in lab experiments include its diverse biological activities and potential therapeutic applications. The compound is also relatively easy to synthesize and purify. However, there are also limitations associated with the use of this compound in lab experiments. For example, the compound has moderate solubility in water, which can limit its use in certain assays. In addition, the compound has not been extensively studied for its potential toxicity, which can limit its use in vivo.
Future Directions
There are several future directions for the study of 4-(1H-indol-2-ylmethylene)-5-methyl-2-phenyl-2,4-dihydro-3H-pyrazol-3-one. One potential direction is to further investigate the mechanism of action of the compound. This can help to identify new therapeutic applications for the compound and improve our understanding of its biological activities. Another potential direction is to study the pharmacokinetics and toxicity of the compound in vivo. This can help to determine the potential use of the compound in clinical settings. Finally, there is a need for further studies to optimize the synthesis and purification of the compound to improve its yield and purity.
Scientific Research Applications
4-(1H-indol-2-ylmethylene)-5-methyl-2-phenyl-2,4-dihydro-3H-pyrazol-3-one has been extensively studied for its potential therapeutic applications. It has been found to exhibit anticancer, anti-inflammatory, and anticonvulsant activities. It has also been studied for its potential use as a neuroprotective agent. The compound has been found to inhibit the proliferation of cancer cells by inducing apoptosis. It has also been found to reduce inflammation by inhibiting the production of pro-inflammatory cytokines. In addition, this compound has been shown to possess anticonvulsant activity by modulating the GABAergic system. The compound has also been studied for its potential use in the treatment of Alzheimer's disease.
properties
IUPAC Name |
4-[(E)-indol-2-ylidenemethyl]-5-methyl-2-phenyl-1H-pyrazol-3-one | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H15N3O/c1-13-17(12-15-11-14-7-5-6-10-18(14)20-15)19(23)22(21-13)16-8-3-2-4-9-16/h2-12,21H,1H3/b15-12+ | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KBKCZYHTRKVJMG-NTCAYCPXSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=O)N(N1)C2=CC=CC=C2)C=C3C=C4C=CC=CC4=N3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=C(C(=O)N(N1)C2=CC=CC=C2)/C=C/3\C=C4C=CC=CC4=N3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H15N3O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50417124 | |
Record name | AC1NT1WS | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50417124 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
301.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
5798-50-5 | |
Record name | AC1NT1WS | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50417124 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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